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Compound of Interest

Compound Name: M-808
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functionalization of the
metal-organic framework (MOF), MOF-808, for various targeted applications, including drug
delivery, catalysis, and sensing.

Introduction to MOF-808

MOF-808 is a zirconium-based metal-organic framework known for its high porosity, large
surface area, and excellent chemical and thermal stability.[1][2] Its structure consists of
zirconium-based secondary building units (SBUs) connected by 1,3,5-benzenetricarboxylate
(BTC) linkers.[2] These properties make MOF-808 an ideal platform for post-synthetic
modification (PSM), allowing for the introduction of various functional groups to tailor its
properties for specific applications.[3][4][5]

Targeted Applications of Functionalized MOF-808
The versatility of MOF-808 allows for its functionalization to suit a range of applications:
o Targeted Drug Delivery: MOF-808 nanoparticles can be functionalized with targeting ligands

to enhance their uptake by specific cells, such as cancer cells.[1][2][6] Their high porosity
enables the loading of therapeutic agents for controlled release.[6]
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o Catalysis: The introduction of active catalytic sites onto the MOF-808 framework can create
highly efficient and selective heterogeneous catalysts for various organic transformations.[7]

[8]

e Sensing: Functionalization of MOF-808 can lead to the development of sensitive and
selective sensors for the detection of various analytes, including gases and biomolecules.[9]
[10]

e Carbon Capture: Amine-functionalized MOF-808 has shown promise in capturing carbon
dioxide.[11][12]

Quantitative Data on MOF-808 Properties

The table below summarizes the key physical properties of pristine and functionalized MOF-
808, providing a comparative overview.
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Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis and functionalization of

MOF-808.

Protocol 1: Synthesis of Pristine MOF-808

This protocol is based on a previously published solvothermal method.[7]

Materials:

e Zirconium(IV) chloride (ZrCla)
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1,3,5-Benzenetricarboxylic acid (HsBTC)

N,N-Dimethylformamide (DMF)

Glacial acetic acid

Acetone

Chloroform

Procedure:

Dissolve ZrCla (1.05 g, 4.5 mmol) in 45 mL of glacial acetic acid in a beaker.

In a separate beaker, dissolve HsBTC (0.31 g, 1.5 mmol) in 45 mL of DMF.

Sonicate both solutions for 30 minutes.

Mix the two solutions and sonicate the resulting mixture for an additional 45 minutes.

Transfer the mixture to a stainless-steel autoclave and heat it in an oven at 120 °C for 72
hours.

After cooling to room temperature, a white precipitate will form. Separate the precipitate by
centrifugation.

Wash the product four times with DMF and then with acetone.
Dry the product in an oven at 100 °C for 12 hours.
Activate the MOF-808 by soaking it in CHCIs at 50 °C for three days.

Finally, dry the activated MOF-808 under vacuum at 120 °C for 24 hours.

Workflow for MOF-808 Synthesis
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Caption: Solvothermal synthesis workflow for pristine MOF-808.

Protocol 2: Post-Synthetic Modification (PSM) of MOF-
808 with Amino Groups

This protocol describes the introduction of amino functional groups via ligand exchange.[7]
Materials:

Pristine MOF-808

5-Aminoisophthalic acid (NH2-H2BDC)

N,N-Dimethylformamide (DMF)

Ethanol

Procedure:

» Disperse 0.1711 g (0.125 mmol) of pristine MOF-808 in a solution containing 0.250 mmol of
5-aminoisophthalic acid in 5 mL of DMF.

e Subject the mixture to ultrasonic irradiation for 2 hours.

o Separate the resulting precipitate by centrifugation.
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e Wash the product three times with DMF and then with ethanol.
e Dry the functionalized MOF, denoted as Ex-MOF-808(NH:z), at 100 °C under vacuum.

Workflow for Post-Synthetic Modification of MOF-808

Starting Materials

5-Aminoisophthalic Acid in DMF Modification Steps Final Product
i Centrifuge ‘Wash with DMF & Ethanol Dry @ 100°C (vacuum) Ex-MOF-808(NHz)
Pristine MOF-808

Click to download full resolution via product page

Caption: Post-synthetic modification of MOF-808 via ligand exchange.

Application Example: Targeted Drug Delivery

Functionalized MOF-808 nanoparticles have been successfully used for the targeted delivery of
chemotherapeutic agents to cancer cells.[1][2] For instance, MOF-808 functionalized with a
glycopolymer has been shown to enhance the uptake of the nanoparticles in hepatocellular
carcinoma cells, leading to increased cytotoxicity of the loaded drugs.[1][2][6]

Signaling Pathway for Targeted Drug Delivery
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Caption: Targeted drug delivery using functionalized MOF-808.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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